Francium-221

Specification

• CAS No.: 15756-41-9
• Molecular Formula: F
• Molecular Weight: 221.01425 g/mol
• IUPAC Name: francium-221
• Standard InChI: InChI=1S/Fr/i1-2
• Standard InChI Key: KLMCZVJOEAUDNE-YPZZEJLDSA-N
• Isomeric SMILES: [221Fr]
• SMILES: [Fr]
• Canonical SMILES: [Fr]

Introduction

Basic Properties and Characteristics

Francium-221 (Fr-221) is an isotope of francium, which is element 87 on the periodic table. As a member of the alkali metals group, francium shares many chemical characteristics with other group 1 elements, though these properties remain largely theoretical due to its extreme instability and rarity. Francium-221 contains 87 protons and 134 neutrons in its nucleus, giving it a mass number of 221.

The basic properties of Francium-221 are summarized in the following table:

Property	Value
Molecular Formula	Fr
Molecular Weight	221.01425 g/mol
Nuclear Spin	5/2-
Half-life	4.9(2) minutes
Primary Decay Mode	Alpha decay (>99.9%)
Secondary Decay Mode	Beta-minus decay (<0.1%)
Alpha Decay Energy	6.4577(14) MeV
Beta Decay Energy	0.313(6) MeV

Nuclear Structure and Decay

Francium-221 exhibits a complex decay pattern, primarily through alpha emission (>99.9%) to Astatine-217, with a minor branch through beta-minus decay (<0.1%) to Radium-221. Understanding these decay mechanisms provides valuable insights into nuclear stability and the forces that govern nuclear transformations.

Alpha Decay Characteristics

The primary decay mode of Francium-221 is alpha decay, where the nucleus emits an alpha particle (consisting of two protons and two neutrons) and transforms into Astatine-217. This process can be represented by the nuclear equation:

$^{221}_{87}\text{Fr} \rightarrow ^{217}_{85}\text{At} + ^{4}_{2}\text{He}$

Alpha decay from Francium-221 to Astatine-217 occurs through multiple energy pathways, reflecting the complex energy levels within the nucleus. The detailed alpha transitions are presented in the following table:

Alpha Transition	Energy (keV)	Probability (%)	Hindrance Factor (F)
α0,0	6458.0(13)	82.8(2)	3.44
α0,1	6358(2)	1.34(7)	120
α0,2	6239.2(15)	15.1(2)	2.2
α0,3	6187.9(20)	0.15(3)	65
α0,4	6090.1(20)	0.39(7)	27
α0,5	6075.9(25)	0.064(16)	117
α0,6	6048.4(20)	0.128(3)	36.4
α0,7	6034(3)	0.0285(24)	143
α0,8	5920(3)	0.006(1)	197
α0,9	5890(4)	0.0031(6)	290
α0,10	5882(3)	0.064(4)	11.7
α0,11	5802(4)	0.0003	828
α0,12	5794(3)	0.0025(5)	111
α0,13	5632(25)	0.00010(2)	60
α0,14	5601(40)	0.000038(10)	61

This detailed spectrum of alpha energies indicates that Francium-221 decay populates various excited states in the daughter nucleus Astatine-217, with the ground state transition (α0,0) being the most probable at 82.8%.

Following alpha decay to Astatine-217, various gamma transitions occur as the excited daughter nucleus returns to its ground state. These gamma transitions provide valuable information about the nuclear energy levels in Astatine-217.

The significant gamma transitions observed in the decay of Francium-221 include:

Gamma Transition	Energy (keV)	Probability (%)	Multipolarity	Total Conversion Coefficient (αT)
γ2,0(At)	218.12(2)	15.61(21)	E2	0.367(5)
γ1,0(At)	100.25(2)	2.02(17)	M1	11.97(17)
γ4,2(At)	150.21(3)	0.216(12)	M1	3.80(5)
γ3,2(At)	53.81(3)	0.220(38)	M1	14.17(20)
γ3,1(At)	171.83(3)	0.129(17)	E2	0.863(12)

Position in Decay Series

Francium-221 occupies a significant position in the actinium decay series, one of the natural radioactive decay chains. This decay series begins with Uranium-235 and ends with the stable isotope Lead-207. Francium-221 is formed through the decay of Actinium-225 and subsequently decays primarily to Astatine-217.

When Francium-221 undergoes two consecutive alpha decays followed by a beta decay, the resulting isotope is Polonium-213. This can be demonstrated through the following series of nuclear transformations:

• Francium-221 undergoes an alpha decay (losing 2 protons and 2 neutrons):
  $^{221}_{87}\text{Fr} \rightarrow ^{217}_{85}\text{At} + ^{4}_{2}\text{He}$

• Astatine-217 undergoes another alpha decay:
  $^{217}_{85}\text{At} \rightarrow ^{213}_{83}\text{Bi} + ^{4}_{2}\text{He}$

• Bismuth-213 undergoes beta decay (converting a neutron to a proton):
  $^{213}_{83}\text{Bi} \rightarrow ^{213}_{84}\text{Po} + e^- + \bar{\nu}_e$

The resulting isotope is Polonium-213, with an atomic number of 84 and a mass number of 213.

Natural Occurrence and Production

Francium-221 is one of the few francium isotopes found in nature, albeit in extremely minute quantities. It occurs as an intermediate product in the actinium decay series, which is one of the natural radioactive decay chains. The natural abundance of Francium-221 is extraordinarily low, as all francium isotopes are highly unstable.

At any given moment, it is estimated that less than 30 grams of francium (in all its isotopic forms) exists in the entire Earth's crust. This extreme rarity, coupled with its short half-life, makes Francium-221 one of the most elusive elements to study.

For research purposes, Francium-221 can be produced artificially through several nuclear reactions, including:

• Alpha decay of Actinium-225

• Nuclear reactions involving heavy element bombardment

• As a product in uranium decay chains

Even with artificial production methods, only microscopic quantities can be produced and studied due to the rapid decay and resulting radioactivity.

Research Significance and Applications

Despite its extreme rarity and instability, Francium-221 holds significant importance in several areas of scientific research:

The decay patterns of Francium-221 provide valuable insights into nuclear structure, particularly regarding the behavior of nuclei with high proton and neutron numbers. The detailed alpha decay spectrum, with transitions to various excited states, offers a window into nuclear energy levels and the forces that shape nuclear stability.

Decay Chain Research

As part of the actinium decay series, Francium-221 serves as an important link in understanding radioactive decay chains. Its position in this natural decay series makes it valuable for research on radioactive equilibrium and the evolution of decay products over time.

Fundamental Physics

The properties of francium and its isotopes, including Francium-221, are of interest in testing aspects of fundamental physics, particularly regarding the weak nuclear force and atomic structure. Although primarily theoretical due to practical limitations, these investigations contribute to our broader understanding of physical forces and atomic behavior.

Detection and Measurement

The detection and measurement of Francium-221 require sophisticated techniques due to its short half-life and the complex nature of its decay processes. Common methods include:

• Alpha spectroscopy to analyze the energy distribution of emitted alpha particles

• Gamma-ray spectroscopy to detect the characteristic gamma emissions following decay

• Mass spectrometry for isotopic identification and analysis

These techniques allow researchers to identify Francium-221 and study its decay properties with precision, despite the challenges posed by its ephemeral nature.

Historical Context and Discovery

Francium, the parent element of Francium-221, was discovered in 1939 by Marguerite Perey, a French physicist working in Marie Curie's laboratory. Perey identified francium while studying the decay of actinium-227. Prior to its discovery, Dmitri Mendeleev had predicted its existence in the 1870s, referring to it as "eka-caesium" based on its expected position in the periodic table.

Francium was the last naturally occurring element to be discovered, and its discovery completed the alkali metals group in the periodic table. Perey named the element after her home country, France.

The study of specific isotopes like Francium-221 followed later as nuclear research advanced and techniques for isolating and identifying short-lived radioisotopes improved. Today, Francium-221 continues to be studied as part of broader research into nuclear physics and radioactive decay processes.